N-(3-iodophenyl)-2-(2,4,5-trimethylphenoxy)acetamide

• IUPAC Name: N-(3-iodophenyl)-2-(2,4,5-trimethylphenoxy)acetamide
• InChI: InChI=1S/C17H18INO2/c1-11-7-13(3)16(8-12(11)2)21-10-17(20)19-15-6-4-5-14(18)9-15/h4-9H,10H2,1-3H3,(H,19,20)
• InChI Key: LTKATXFTQWDGDX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C)OCC(=O)NC2=CC(=CC=C2)I)C
• Molecular Formula: C17H18INO2
• Molecular Weight: 395.23 g/mol

Description

N-(3-iodophenyl)-2-(2,4,5-trimethylphenoxy)acetamide, also known as TTA-500, is a chemical compound that has been widely used in scientific research due to its unique properties. TTA-500 is a selective and potent agonist of the peroxisome proliferator-activated receptor alpha (PPARα), which plays an important role in regulating lipid metabolism and inflammation.

Mechanism of Action

The mechanism of action of N-(3-iodophenyl)-2-(2,4,5-trimethylphenoxy)acetamide involves binding to the ligand-binding domain of PPARα, leading to a conformational change that enables the receptor to interact with coactivator proteins and initiate transcription of target genes. This results in increased fatty acid oxidation, decreased triglyceride synthesis, and reduced inflammation.
Biochemical and Physiological Effects
N-(3-iodophenyl)-2-(2,4,5-trimethylphenoxy)acetamide has been shown to have a variety of biochemical and physiological effects in animal models and cell cultures. These include increased fatty acid oxidation, decreased triglyceride synthesis, improved insulin sensitivity, reduced inflammation, and protection against liver damage. N-(3-iodophenyl)-2-(2,4,5-trimethylphenoxy)acetamide has also been shown to improve mitochondrial function and increase energy expenditure.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-iodophenyl)-2-(2,4,5-trimethylphenoxy)acetamide in lab experiments is its selectivity and potency for PPARα. This allows for specific activation of PPARα without affecting other nuclear receptors. However, N-(3-iodophenyl)-2-(2,4,5-trimethylphenoxy)acetamide has a short half-life and is rapidly metabolized in vivo, which may limit its effectiveness in some experiments. In addition, N-(3-iodophenyl)-2-(2,4,5-trimethylphenoxy)acetamide is not soluble in water and requires the use of organic solvents for administration, which may complicate experimental design.

Future Directions

There are several future directions for research on N-(3-iodophenyl)-2-(2,4,5-trimethylphenoxy)acetamide. One area of interest is its potential therapeutic applications in metabolic disorders such as obesity, type 2 diabetes, and nonalcoholic fatty liver disease. N-(3-iodophenyl)-2-(2,4,5-trimethylphenoxy)acetamide has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease, suggesting potential applications in this area. Another future direction is the development of more potent and selective PPARα agonists based on the structure of N-(3-iodophenyl)-2-(2,4,5-trimethylphenoxy)acetamide, which may have improved pharmacological properties and therapeutic potential.
Conclusion
In conclusion, N-(3-iodophenyl)-2-(2,4,5-trimethylphenoxy)acetamide is a chemical compound that has been widely used in scientific research due to its unique properties as a selective and potent agonist of PPARα. N-(3-iodophenyl)-2-(2,4,5-trimethylphenoxy)acetamide has a variety of biochemical and physiological effects, including increased fatty acid oxidation, decreased triglyceride synthesis, improved insulin sensitivity, reduced inflammation, and protection against liver damage. While N-(3-iodophenyl)-2-(2,4,5-trimethylphenoxy)acetamide has some limitations in lab experiments, it remains a valuable tool for investigating the role of PPARα in various biological processes.

Synthesis Methods

The synthesis of N-(3-iodophenyl)-2-(2,4,5-trimethylphenoxy)acetamide involves several steps, starting from the reaction of 3-iodoaniline with 2,4,5-trimethylphenol to form 3-iodo-2,4,5-trimethoxyaniline. This intermediate is then reacted with chloroacetyl chloride to form N-(3-iodophenyl)-2-(2,4,5-trimethoxyphenyl)acetamide, which is subsequently hydrolyzed to N-(3-iodophenyl)-2-(2,4,5-trimethylphenoxy)acetamide. The overall yield of this synthesis method is around 10%.

Scientific Research Applications

N-(3-iodophenyl)-2-(2,4,5-trimethylphenoxy)acetamide has been widely used in scientific research to investigate the role of PPARα in various biological processes. PPARα is a nuclear receptor that regulates the expression of genes involved in lipid metabolism, glucose homeostasis, and inflammation. N-(3-iodophenyl)-2-(2,4,5-trimethylphenoxy)acetamide has been shown to activate PPARα in a selective and potent manner, leading to a variety of physiological effects.